![molecular formula C3H7ClN4 B6203886 N-methyl-1H-1,2,3-triazol-5-amine hydrochloride CAS No. 1314981-11-7](/img/no-structure.png)
N-methyl-1H-1,2,3-triazol-5-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-methyl-1H-1,2,3-triazol-5-amine hydrochloride” is a chemical compound that belongs to the class of triazoles . Triazoles are nitrogen-containing heterocycles with three nitrogen atoms in the ring . They are known for their high chemical stability, aromatic character, strong dipole moment, and hydrogen bonding ability .
Synthesis Analysis
The synthesis of triazole derivatives often involves the use of succinic anhydride, aminoguanidine hydrochloride, and a variety of amines . The choice of the pathway and sequence of the introduction of reagents to the reaction depends on the amine nucleophilicity .Chemical Reactions Analysis
Triazole derivatives are known to undergo nucleophilic substitution reactions . For instance, the reactions between 3-amino-1H-1,2,4-triazoles and sulfonyl chloride derivatives were performed under magnetic stirring at room temperature in acetonitrile or DMF .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-1H-1,2,3-triazol-5-amine hydrochloride involves the reaction of N-methyl-1H-1,2,3-triazol-5-amine with hydrochloric acid.", "Starting Materials": [ "N-methyl-1H-1,2,3-triazol-5-amine", "Hydrochloric acid" ], "Reaction": [ "Add N-methyl-1H-1,2,3-triazol-5-amine to a reaction vessel", "Slowly add hydrochloric acid to the reaction vessel while stirring", "Heat the reaction mixture to 50-60°C for 2-3 hours", "Cool the reaction mixture to room temperature", "Filter the resulting solid", "Wash the solid with cold water", "Dry the solid under vacuum to obtain N-methyl-1H-1,2,3-triazol-5-amine hydrochloride" ] } | |
CAS RN |
1314981-11-7 |
Molecular Formula |
C3H7ClN4 |
Molecular Weight |
134.6 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.